Cas no 871483-42-0 (13,14,17-Trihydroxy-1(19),6,10-xenicatrien-18-oic acid; (6E,10E,13ξ)-form, 6α,7α-Epoxide, 17-Ac, Me ester)

• Product Name: 13,14,17-Trihydroxy-1(19),6,10-xenicatrien-18-oic acid; (6E,10E,13ξ)-form, 6α,7α-Epoxide, 17-Ac, Me ester
• CAS No: 871483-42-0
• MF: C₂₃H₃₆O₇
• MW: 424.52774810791
• CID: 6743304
• Update Time: 2024-03-03

13,14,17-Trihydroxy-1(19),6,10-xenicatrien-18-oic acid; (6E,10E,13ξ)-form, 6α,7α-Epoxide, 17-Ac, Me ester Chemical and Physical Properties

Names and Identifiers

• umbellacin H
• (+)-Umbellacin H
• 13,14,17-Trihydroxy-1(19),6,10-xenicatrien-18-oic acid; (6E,10E,13ξ)-form, 6α,7α-Epoxide, 17-Ac, Me ester

• Inchi： 1S/C23H36O7/c1-14-7-10-19-23(5,30-19)12-11-17(20(14)21(26)28-6)16(13-29-15(2)24)8-9-18(25)22(3,4)27/h8,17-20,25,27H,1,7,9-13H2,2-6H3/b16-8-
• InChI Key： URLHJBAPTRSOSU-PXNMLYILSA-N
• SMILES： COC(C1C(=C)CCC2C(O2)(C)CCC1/C(=C\CC(C(O)(C)C)O)/COC(=O)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• XLogP3: 1.149

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives